Cas no 103-81-1 (2-Phenylacetamide)

2-Phenylacetamide (CAS 103-81-1) is an organic compound with the molecular formula C₈H₉NO. It is a white crystalline solid with a melting point of 154–156°C, sparingly soluble in water but soluble in organic solvents like ethanol and acetone. This compound serves as a versatile intermediate in organic synthesis, particularly in the production of pharmaceuticals, agrochemicals, and fine chemicals. Its phenylacetyl moiety makes it useful for derivatization reactions, including amidation and alkylation processes. 2-Phenylacetamide is valued for its stability, high purity, and consistent performance in synthetic applications. It is also employed in research as a precursor for bioactive molecules and as a reference standard in analytical chemistry.
2-Phenylacetamide structure
2-Phenylacetamide structure
Product Name:2-Phenylacetamide
CAS No:103-81-1
MF:C8H9NO
MW:135.163161993027
MDL:MFCD00059193
CID:35246
PubChem ID:7680
Update Time:2025-05-20

2-Phenylacetamide Chemical and Physical Properties

Names and Identifiers

    • 2-Phenylacetamide
    • 2-PHENYLACETAMIDE (ALPHA-)
    • Benzeneacetamide
    • Phenylacetamide
    • 2-phenyl-acetamide
    • Acetamide,2-phenyl
    • Ph-CH2-CO-NH2
    • Phenylacetic acid amide
    • α-Toluamide
    • Acetamide,2-phenyl- (6CI,8CI)
    • Benzenediacetamide (7CI)
    • NSC 1877
    • Phenacetamide
    • Phenyl-b-acetylamine
    • a-Phenylacetamide
    • a-Toluamide
    • a-Toluimidic acid
    • -Toluamide
    • ALPHA-TOLUAMIDE
    • PHENYLETHANAMIDE
    • 2-phenyl-acetamid
    • Acetophenone aMide
    • alpha-Phenylacetamide
    • Acetamide, 2-phenyl-
    • Phenyl-beta-acetylamine
    • alpha-Toluimidic acid
    • .alpha.-Toluamide
    • .alpha.-Phenylacetamide
    • Phenyl-.beta.-acetylamine
    • 5R219M9TJF
    • LSBDFXRDZJMBSC-UHFFFAOYSA-N
    • phenyl acetamide
    • benzene-acetamide
    • alpha-toluimidicacid
    • 2-phenyl
    • InChI=1/C8H9NO/c9-8(10)6-7-4-2-1-3-5-7/h1-5H,6H2,(H2,9,10
    • 2-Phenylacetamide(alpha-)
    • (+)-benzeneacetamide
    • 46AFC744-1FF7-4816-B1C1-7C9995F369E8
    • GNF-PF-1199
    • FT-0613318
    • 103-81-1
    • AKOS001215073
    • BDBM50226209
    • NSC1877
    • (-)-benzeneacetamide
    • EN300-15619
    • beta-Phenyl-acetylamine
    • N-O-NITROPHENYLSULFENYL-L-PROLINEDI(CYCLOHEXYL)AMMONIUMSALT
    • NSC-1877
    • HY-W018197
    • Q27101974
    • Z33546508
    • Acetamide, 2-phenyl
    • BENZENEDIACETAMIDE
    • DTXSID1059282
    • AI3-19421
    • CHEMBL347645
    • (+/-)-benzeneacetamide
    • s4440
    • (alpha-)2-Phenylacetamide
    • P0120
    • NS00023262
    • CHEBI:16562
    • .alpha.-Toluimidic acid
    • A1882
    • C02505
    • SY017094
    • SCHEMBL25676
    • F1084-0941
    • UNII-5R219M9TJF
    • phenylacetimidic acid
    • PD155928
    • Phenylacetamide;alpha-Toluamide
    • MFCD00059193
    • EINECS 203-147-0
    • BCP10408
    • CS-W018983
    • .ALPHA.-PHENYLACETAMIDE [MI]
    • AC-24581
    • Q-200316
    • DB-021492
    • DTXCID1032771
    • alphaToluamide
    • Acetamide, 2phenyl
    • Phenylbetaacetylamine
    • 203-147-0
    • FP139317
    • alphaToluimidic acid
    • 2phenylacetamide
    • 2-Acetanilide
    • MDL: MFCD00059193
    • Inchi: 1S/C8H9NO/c9-8(10)6-7-4-2-1-3-5-7/h1-5H,6H2,(H2,9,10)
    • InChI Key: LSBDFXRDZJMBSC-UHFFFAOYSA-N
    • SMILES: O=C(CC1C=CC=CC=1)N

Computed Properties

  • Exact Mass: 135.06800
  • Monoisotopic Mass: 135.068414
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 116
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 0.5
  • Topological Polar Surface Area: 43.1

Experimental Properties

  • Color/Form: White flake or foliar crystals
  • Density: 1.1031 (rough estimate)
  • Melting Point: 156.0 to 161.0 deg-C
  • Boiling Point: 280-290 ºC (dec.)
  • Flash Point: 142.6℃
  • Refractive Index: 1.5589 (estimate)
  • Solubility: Soluble in methanol.
  • PSA: 43.09000
  • LogP: 1.41470
  • Solubility: Soluble in hot water, ethanol, slightly soluble in cold water, ether, benzene.
  • Merck: 7266

2-Phenylacetamide Security Information

  • Hazard Statement: Irritant
  • Hazard Category Code: 22-36
  • Safety Instruction: S22-S24/25
  • RTECS:AC7705000
  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT
  • TSCA:Yes
  • Safety Term:S22-S24/25

2-Phenylacetamide Customs Data

  • HS CODE:3004909090
  • Customs Data:

    China Customs Code:

    2924299090

    Overview:

    2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

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2-Phenylacetamide Suppliers

Suzhou Senfeida Chemical Co., Ltd
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(CAS:103-81-1)2-phenylacetamide
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Purity:98%/99.9%
Pricing Information Last Updated:Monday, 14 April 2025 21:49
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Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:103-81-1)2-Phenylacetamide
Order Number:LE11409;LE4888;LE1625719
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:04
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Additional information on 2-Phenylacetamide

Professional Introduction to 2-Phenylacetamide (CAS No. 103-81-1)

2-Phenylacetamide, with the chemical formula C8H9NO, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. Its CAS number, CAS No. 103-81-1, uniquely identifies it in scientific literature and industrial applications. This amide derivative is characterized by a phenyl group attached to an acetamide moiety, making it a versatile intermediate in the synthesis of various pharmacologically active molecules.

The structure of 2-Phenylacetamide lends itself to diverse chemical modifications, which have been exploited in the development of novel therapeutic agents. Its molecular framework allows for interactions with biological targets, making it a valuable scaffold in drug design. Recent advancements in medicinal chemistry have highlighted its role in the synthesis of molecules targeting neurological disorders, inflammation, and infectious diseases.

In the realm of academic research, 2-Phenylacetamide has been extensively studied for its potential as an intermediate in the preparation of more complex pharmacophores. For instance, researchers have explored its utility in the synthesis of protease inhibitors, which are crucial in treating conditions such as HIV/AIDS and cancer. The phenyl ring's ability to engage in hydrophobic interactions and its amide group's capacity to form hydrogen bonds make it an ideal candidate for such applications.

The pharmacological properties of 2-Phenylacetamide have also been investigated for their potential in modulating immune responses. Studies have demonstrated that derivatives of this compound can exhibit anti-inflammatory effects by interacting with specific receptors and enzymes involved in the inflammatory cascade. This has opened up new avenues for developing treatments for autoimmune diseases and chronic inflammatory conditions.

Moreover, the chemical diversity inherent in 2-Phenylacetamide has spurred interest in its use as a building block for more complex molecules. Researchers have employed computational methods to screen for novel derivatives with enhanced biological activity. These efforts have led to the identification of compounds with improved efficacy and reduced toxicity, promising future clinical applications.

The synthesis of 2-Phenylacetamide itself is well-documented and can be achieved through various routes, including acetylation of aniline derivatives or condensation reactions involving phenylacetic acid. The availability of multiple synthetic pathways allows for flexibility in scale-up and purification processes, making it a practical choice for industrial applications.

In conclusion, 2-Phenylacetamide (CAS No. 103-81-1) represents a compound of considerable importance in pharmaceutical research and development. Its structural features and pharmacological potential make it a valuable tool for designing new therapeutic agents targeting a wide range of diseases. As research continues to uncover new applications and synthetic methodologies, the significance of this compound is expected to grow further.

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:103-81-1)2-phenylacetamide
1625719;sfd5572
Purity:98%/99.9%
Quantity:Company Customization/200kg
Price ($):Inquiry/Inquiry
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:103-81-1)2-Phenylacetamide
LE11409;LE4888;LE1625719
Purity:99%/99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry/Inquiry
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